Cas no 2245235-35-0 (Benzenesulfonic acid, 2-(trifluoromethyl)-, 2-(2,2-difluoroethylidene)hydrazide)

• Product Name: Benzenesulfonic acid, 2-(trifluoromethyl)-, 2-(2,2-difluoroethylidene)hydrazide
• CAS No: 2245235-35-0
• MF: C₉H₇F₅N₂O₂S
• MW: 302.221098184586
• CID: 5174739
• Update Time: 2025-06-03

Benzenesulfonic acid, 2-(trifluoromethyl)-, 2-(2,2-difluoroethylidene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-(trifluoromethyl)-, 2-(2,2-difluoroethylidene)hydrazide

• Inchi： 1S/C9H7F5N2O2S/c10-8(11)5-15-16-19(17,18)7-4-2-1-3-6(7)9(12,13)14/h1-5,8,16H
• InChI Key： IMMJXCCNUQBFRV-UHFFFAOYSA-N
• SMILES： C1(S(NN=CC(F)F)(=O)=O)=CC=CC=C1C(F)(F)F

Additional information on Benzenesulfonic acid, 2-(trifluoromethyl)-, 2-(2,2-difluoroethylidene)hydrazide

Benzenesulfonic Acid, 2-(Trifluoromethyl)-, 2-(2,2-Difluoroethylidene)Hydrazide: A Comprehensive Overview

Benzenesulfonic acid, 2-(trifluoromethyl)-, 2-(2,2-difluoroethylidene)hydrazide is a highly specialized organic compound with the CAS number No. 135-35-0. This compound belongs to the class of sulfonic acids and is characterized by its unique structural features, which include a trifluoromethyl group and a difluoroethylidene hydrazide moiety. These structural elements contribute to its distinctive chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of benzenesulfonic acid, 2-(trifluoromethyl)-, 2-(2,2-difluoroethylidene)hydrazide is defined by a benzene ring substituted with a sulfonic acid group at the para position. The trifluoromethyl group (-CF3) is attached at the ortho position relative to the sulfonic acid group. Additionally, the molecule features a hydrazide group (-NHNH2) that is further substituted with a difluoroethylidene (-CF2CH=) moiety. This combination of functional groups imparts the compound with unique electronic and steric properties.

Recent studies have highlighted the potential of benzenesulfonic acid derivatives in drug design due to their ability to modulate enzyme activity and receptor binding. For instance, researchers have explored the use of this compound as a lead molecule in the development of novel kinase inhibitors. The trifluoromethyl group is known to enhance lipophilicity and improve bioavailability, while the hydrazide moiety can serve as a scaffold for further functionalization.

In terms of synthesis, benzenesulfonic acid derivatives are typically prepared through multi-step reactions involving nucleophilic substitution or coupling chemistry. The introduction of the trifluoromethyl group often involves electrophilic fluorination techniques or metal-mediated CF3 transfer reactions. The hydrazide moiety can be introduced via reductive amination or other condensation reactions. These methods have been optimized in recent years to improve yield and selectivity.

The application of benzenesulfonic acid derivatives extends beyond pharmaceuticals into areas such as agrochemicals and materials science. For example, certain derivatives have shown promise as herbicides due to their ability to inhibit key plant enzymes. In materials science, these compounds are being investigated for their potential as flame retardants or high-performance polymers due to their thermal stability and fluorinated structure.

From an environmental perspective, understanding the fate and toxicity of benzenesulfonic acid derivatives is crucial for their safe use. Recent studies have focused on assessing their biodegradability and potential ecotoxicological effects. Results indicate that certain derivatives exhibit moderate biodegradability under aerobic conditions; however, further research is needed to fully characterize their environmental impact.

In conclusion, benzenesulfonic acid, 2-(trifluoromethyl)-, 2-(2,2-difluoroethylidene)hydrazide represents a versatile compound with significant potential across multiple industries. Its unique structure enables diverse applications ranging from drug development to advanced materials. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.